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carboxylic acid

Cat. No.: B3166738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The isoxazole scaffold is a cornerstone in medicinal chemistry, prized for its metabolic stability

and ability to act as a versatile bioisostere. This guide delves into the specifics of a particular

derivative, 3,4-Dimethylisoxazole-5-carboxylic acid (CAS No. 91367-90-7), a molecule with

significant potential as a building block in the synthesis of novel therapeutic agents. While this

specific isomer is less documented than its 3,5-dimethyl-4-carboxylic acid counterpart, this

guide will provide a comprehensive overview of its core characteristics, a proposed synthetic

pathway, predicted spectroscopic data, and its prospective applications in drug discovery, all

grounded in established chemical principles.

Core Molecular Identity and Physicochemical
Properties
3,4-Dimethylisoxazole-5-carboxylic acid is a disubstituted isoxazole derivative. The strategic

placement of the methyl and carboxylic acid groups on the isoxazole ring dictates its chemical

reactivity and potential interactions with biological targets.
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Property Value Source

CAS Number 91367-90-7 [1][2][3][4][5]

Molecular Formula C₆H₇NO₃ [5]

Molecular Weight 141.12 g/mol [5]

IUPAC Name
3,4-Dimethyl-1,2-oxazole-5-

carboxylic acid

SMILES CC1=C(C(=NO1)C(=O)O)C

Synthesis and Mechanistic Insights
While specific literature detailing the synthesis of 3,4-Dimethylisoxazole-5-carboxylic acid is

not readily available, a plausible and efficient synthetic route can be proposed based on well-

established isoxazole synthesis protocols. The following section outlines a logical experimental

workflow, explaining the causality behind the chosen reactions.

Proposed Synthetic Workflow
The synthesis of 3,4-Dimethylisoxazole-5-carboxylic acid can be envisioned as a multi-step

process starting from readily available precursors. A common and effective method for

constructing the isoxazole ring is through the reaction of a β-dicarbonyl compound with

hydroxylamine.
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Step 1: Diketone Formation

Step 2: Cyclocondensation Step 3: Hydrolysis

2-Methyl-3-oxobutanal

Ethyl 3,4-dimethylisoxazole-5-carboxylate

Reaction with Ethyl Glyoxalate

Hydroxylamine (NH₂OH)
Reaction with Diketone

3,4-Dimethylisoxazole-5-carboxylic acidHydrolysis

Base Hydrolysis (e.g., NaOH)

Carboxylic Acid Moiety
(-COOH)

3,4-Dimethylisoxazole-5-carboxylic acid
(as a scaffold)

Bioisosteric Replacement
Potential for:

- Improved PK/PD
- Enhanced Selectivity

- Reduced Off-Target Effects

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3166738#3-4-dimethylisoxazole-5-carboxylic-acid-
cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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